2-(4-chlorophenyl)-4,5-dimethoxy-1H-isoindole-1,3(2H)-dione

• IUPAC Name: 2-(4-chlorophenyl)-4,5-dimethoxyisoindole-1,3-dione
• InChI: InChI=1S/C16H12ClNO4/c1-21-12-8-7-11-13(14(12)22-2)16(20)18(15(11)19)10-5-3-9(17)4-6-10/h3-8H,1-2H3
• InChI Key: OKHJNHXGOBSOSZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C2=C(C=C1)C(=O)N(C2=O)C3=CC=C(C=C3)Cl)OC
• Molecular Formula: C16H12ClNO4
• Molecular Weight: 317.72 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves the formation of complex structures through reactions that include weak C-H...O hydrogen bonds, forming dimers and further linked structures. For instance, compounds with chlorophenyl groups have been synthesized to form tetramers and tubes running parallel to specific axes in the crystal structure, demonstrating the intricate molecular assembly processes involved in the synthesis of such compounds (Low et al., 2002).

Molecular Structure Analysis

Molecular structure analyses of similar isoindole diones reveal that these compounds are essentially planar and exhibit weak C-H...O interactions linking the molecules in a crystalline structure. The orientation of different groups within these molecules, such as dimethylphenyl groups, plays a critical role in the overall molecular structure and its stability (Tariq et al., 2010).

Chemical Reactions and Properties

Chemical reactions involving isoindole diones often result in the formation of derivatives with diverse chemical properties. For example, reactions with nucleophiles can lead to a variety of products, showcasing the compound's versatility in chemical synthesis and its potential for generating novel materials with unique properties (Tan et al., 2016).

Physical Properties Analysis

The physical properties of these compounds, such as their crystalline structures and emission properties, are influenced by their molecular configurations. Studies have shown that different conformations can lead to distinct packing arrangements in the crystal, affecting the material's physical properties, such as emission characteristics and chromic effects (Galer et al., 2014).

Chemical Properties Analysis

The chemical properties of 2-(4-Chlorophenyl)-4,5-dimethoxy-1H-isoindole-1,3(2H)-dione derivatives, such as reactivity and interaction with other chemical species, are crucial for understanding their potential applications. Spectroscopic analyses, including vibrational spectroscopy, provide insights into the compound's chemical behavior and its interactions at the molecular level (Soliman et al., 2012).

Scientific Research Applications

1. Material Science and Optical Properties

• Nonlinear Optical Material Candidate : A study by Evecen et al. (2016) on a similar isoindoline compound revealed its potential as a nonlinear optical material. The study focused on the synthesis and characterization, including crystal structure and spectral analysis. The findings suggest that isoindoline derivatives could have significant applications in material science, particularly in developing new optical materials (Evecen, Duru, Tanak, & Agar, 2016).

2. Chemistry and Corrosion Inhibition

• Corrosion Inhibition Properties : Research by Chafiq et al. (2020) investigated the inhibition properties of isoindoline derivatives for mild steel corrosion in acidic environments. Their study demonstrated the effectiveness of these compounds as corrosion inhibitors, which is crucial in industrial applications where material degradation is a concern (Chafiq, Chaouiki, Lgaz, Salghi, Bhaskar, Marzouki, Bhat, Ali, Khan, & Chung, 2020).

3. Pharmaceutical Applications

• Antimicrobial Screening : Jain, Nagda, and Talesara (2006) synthesized novel azaimidoxy compounds, including an isoindoline derivative, and screened them for antimicrobial activities. Their research contributes to the exploration of new chemotherapeutic agents, highlighting the potential pharmaceutical applications of isoindoline derivatives (Jain, Nagda, & Talesara, 2006).

4. Crystallography and Molecular Structure

• Crystal Structure Analysis : Tariq et al. (2010) conducted a study on a similar isoindoline compound, focusing on its crystal structure and molecular interactions. This research is crucial in understanding the molecular architecture of isoindoline derivatives, which can influence their properties and applications (Tariq, Noreen, Tahir, Ahmad, & Fayyaz-ur-Rehman, 2010)

5. Biological Activity and Inhibition Properties

• AChE Inhibitor Evaluation : Andrade-Jorge et al. (2018) synthesized and evaluated an isoindoline-1,3-dione derivative as an Acetylcholinesterase (AChE) inhibitor. This study is significant for understanding the biological activity of isoindoline derivatives, particularly in the context of diseases like Alzheimer’s (Andrade-Jorge, Bribiesca-Carlos, Martínez-Martínez, Soriano-Ursúa, Padilla-Martínez, & Trujillo-Ferrara, 2018).